Cas no 444912-51-0 ((R)-AM1241)

• Product Name: (R)-AM1241
• CAS No: 444912-51-0
• MF: C₂₂H₂₂IN₃O₃
• MW: 503.332857608795
• CID: 3159932
• Update Time: 2025-06-09

(R)-AM1241 Chemical and Physical Properties

Names and Identifiers

• (R)-AM1241

• Inchi： 1S/C22H22IN3O3/c1-24-11-5-4-6-16(24)13-25-14-19(17-7-2-3-8-21(17)25)22(27)18-12-15(26(28)29)9-10-20(18)23/h2-3,7-10,12,14,16H,4-6,11,13H2,1H3/t16-/m1/s1
• InChI Key： ZUHIXXCLLBMBDW-MRXNPFEDSA-N
• SMILES： IC1=CC=C(C=C1C(C1C2C=CC=CC=2N(C=1)C[C@H]1CCCCN1C)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5

Additional information on (R)-AM1241

Introduction to (R)-AM1241 and Its Significance in Modern Chemical Biology

The compound with the CAS number 444912-51-0 is a highly specialized molecule that has garnered significant attention in the field of chemical biology. Specifically, the product name (R)-AM1241 refers to a enantiomerically pure form of a compound that has shown remarkable potential in various biological and pharmacological applications. This introduction aims to provide a comprehensive overview of (R)-AM1241, its chemical properties, and its role in contemporary research, particularly focusing on recent advancements and findings.

In the realm of chemical biology, the study of chiral molecules is of paramount importance. Chirality, or the property of a molecule to exist in two non-superimposable mirror-image forms, plays a crucial role in biological systems. The enantiomer (R)-AM1241 is no exception, as its specific stereochemistry contributes to its unique biological activity. The CAS number 444912-51-0 serves as a unique identifier for this compound, distinguishing it from its racemic counterpart and other related molecules.

The synthesis and characterization of (R)-AM1241 have been subjects of extensive research due to its potential therapeutic applications. Recent studies have highlighted the compound's efficacy in modulating various biological pathways, particularly those involving neurotransmitter receptors and inflammatory responses. The precise stereochemical configuration of (R)-AM1241 allows it to interact with biological targets in a highly specific manner, which is a critical factor in drug design and development.

One of the most compelling aspects of (R)-AM1241 is its role as a lead compound in the development of novel therapeutic agents. Researchers have leveraged its unique properties to design molecules that can selectively target specific disease pathways without causing significant side effects. For instance, studies have demonstrated that (R)-AM1241 can interact with certain G-protein coupled receptors (GPCRs) in a way that modulates neurotransmitter release, potentially offering new treatments for neurological disorders.

The pharmacological profile of (R)-AM1241 has been extensively studied in both preclinical and clinical settings. Preclinical trials have revealed that the compound exhibits potent activity against various biological targets, including enzymes and receptors involved in pain perception, inflammation, and neurotransmission. These findings have paved the way for further investigation into its potential as a therapeutic agent.

In addition to its pharmacological applications, (R)-AM1241 has also been explored for its potential role in diagnostic imaging. Researchers have utilized its properties to develop contrast agents for magnetic resonance imaging (MRI), which can enhance the visibility of specific tissues or organs. This application holds promise for improving diagnostic accuracy and patient outcomes in various medical conditions.

The synthetic chemistry behind (R)-AM1241 is another area of significant interest. The development of efficient synthetic routes to produce this enantiomerically pure compound has been a major focus for chemists. Recent advancements in asymmetric synthesis have enabled the production of (R)-AM1241 on an industrial scale, making it more accessible for research and commercial applications.

The impact of (R)-AM1241 on drug discovery cannot be overstated. Its unique properties have inspired the design of numerous derivative compounds with enhanced efficacy and reduced toxicity. By understanding the structural and functional relationships between (R)-AM1241 and its biological targets, researchers have been able to develop more sophisticated drug candidates that are better suited for therapeutic use.

Future directions in the study of (R)-AM1241 include exploring its potential applications in personalized medicine. By tailoring drug regimens based on individual patient profiles, researchers hope to maximize the therapeutic benefits of compounds like (R)-AM1241 while minimizing adverse effects. This approach could revolutionize how diseases are treated and managed.

In conclusion, (R)-AM1241, identified by the CAS number 444912-51-0, represents a significant advancement in chemical biology and pharmaceutical research. Its unique stereochemistry and biological activity make it a valuable tool for developing new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.